Cas no 888125-33-5 (4-((5-methylthiazol-2-yl)amino)-4-oxobutanoic acid)

• Product Name: 4-((5-methylthiazol-2-yl)amino)-4-oxobutanoic acid
• CAS No: 888125-33-5
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 5730490
• Update Time: 2025-07-19

4-((5-methylthiazol-2-yl)amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 888125-33-5
• 4-((5-methylthiazol-2-yl)amino)-4-oxobutanoic acid
• SCHEMBL17368178
• STK479381
• AKOS003321805
• F1967-2090
• 4-[(5-methyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid
• Butanoic acid, 4-[(5-methyl-2-thiazolyl)amino]-4-oxo-

• Inchi： 1S/C8H10N2O3S/c1-5-4-9-8(14-5)10-6(11)2-3-7(12)13/h4H,2-3H2,1H3,(H,12,13)(H,9,10,11)
• InChI Key： JGBLXWMMQNZTDF-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 214.04121336g/mol
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 4-((5-methylthiazol-2-yl)amino)-4-oxobutanoic acid

4-((5-Methylthiazol-2-yl)amino)-4-oxobutanoic Acid: A Comprehensive Overview

4-((5-Methylthiazol-2-yl)amino)-4-oxobutanoic acid (CAS No. 888125-33-5) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylthiazole Amino Butyric Acid, is characterized by its distinctive thiazole ring and amino acid backbone, which contribute to its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research findings related to this compound.

The chemical structure of 4-((5-methylthiazol-2-yl)amino)-4-oxobutanoic acid is of particular interest due to its complexity and functional groups. The molecule consists of a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the methyl group at the 5-position of the thiazole ring adds to its stability and reactivity. Additionally, the amino group and carboxylic acid group attached to the butanoic chain provide the compound with versatile chemical properties, making it a valuable candidate for various biological studies.

The synthesis of 4-((5-methylthiazol-2-yl)amino)-4-oxobutanoic acid has been extensively studied in recent years. One common approach involves the reaction of 2-aminothiazole with an appropriate aldehyde or ketone, followed by amination and oxidation steps. This multi-step process allows for precise control over the final product's purity and yield. Researchers have also explored alternative synthetic routes to improve efficiency and reduce costs, making the compound more accessible for large-scale applications.

In terms of biological activity, 4-((5-methylthiazol-2-yl)amino)-4-oxobutanoic acid has shown promising results in various preclinical studies. One notable application is its potential as an antitumor agent. Studies have demonstrated that this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to induce apoptosis in human breast cancer cells by modulating the expression of pro-apoptotic proteins.

Beyond its antitumor properties, 4-((5-methylthiazol-2-yl)amino)-4-oxobutanoic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that it may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 4-((5-methylthiazol-2-yl)amino)-4-oxobutanoic acid are another important aspect of its evaluation as a potential drug candidate. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, it has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug intended for chronic administration. Additionally, its low toxicity profile makes it a promising candidate for further clinical development.

Recent advancements in computational chemistry have also contributed to our understanding of 4-((5-methylthiazol-2-yl)amino)-4-oxobutanoic acid. Molecular docking studies have provided insights into its binding interactions with target proteins, helping researchers optimize its structure for enhanced potency and selectivity. These computational tools have accelerated the drug discovery process by allowing for rapid screening of large libraries of compounds and identifying those with the highest potential for therapeutic efficacy.

In conclusion, 4-((5-methylthiazol-2-yl)amino)-4-oxobutanoic acid (CAS No. 888125-33-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation. Ongoing research continues to uncover new applications and mechanisms of action, paving the way for its development as a novel therapeutic agent in various disease areas.